Cas no 2228794-99-6 (4-(5-methoxypyridin-2-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(5-methoxypyridin-2-yl)-1,3-oxazolidin-2-one
• CAS No: 2228794-99-6
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 6221121
• PubChem ID: 165618171
• Update Time: 2025-05-23

4-(5-methoxypyridin-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-methoxypyridin-2-yl)-1,3-oxazolidin-2-one
• 2228794-99-6
• EN300-1813447

• Inchi： 1S/C9H10N2O3/c1-13-6-2-3-7(10-4-6)8-5-14-9(12)11-8/h2-4,8H,5H2,1H3,(H,11,12)
• InChI Key： CQUNDSZFDKGSMG-UHFFFAOYSA-N
• SMILES： O1C(NC(C2C=CC(=CN=2)OC)C1)=O

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60.4Ų

Additional information on 4-(5-methoxypyridin-2-yl)-1,3-oxazolidin-2-one

Introduction to 4-(5-Methoxypyridin-2-yl)-1,3-oxazolidin-2-one (CAS No. 2228794-99-6)

4-(5-Methoxypyridin-2-yl)-1,3-oxazolidin-2-one, with the CAS number 2228794-99-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are known for their diverse biological activities, including antimicrobial and antiviral properties. The unique structure of 4-(5-methoxypyridin-2-yl)-1,3-oxazolidin-2-one makes it a promising candidate for the development of novel therapeutic agents.

The molecular structure of 4-(5-methoxypyridin-2-yl)-1,3-oxazolidin-2-one consists of a 1,3-oxazolidin-2-one ring fused to a 5-methoxypyridine moiety. This combination provides a scaffold that is both rigid and functionalized, which is advantageous for drug design. The methoxy group on the pyridine ring contributes to the compound's lipophilicity and can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have explored the potential applications of 4-(5-methoxypyridin-2-yl)-1,3-oxazolidin-2-one in various therapeutic areas. One notable area of research is its antimicrobial activity. Oxazolidinones are known for their broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE). The addition of the 5-methoxypyridine moiety to the oxazolidinone core may enhance this activity by providing additional binding interactions with bacterial targets.

In addition to its antimicrobial properties, 4-(5-methoxypyridin-2-yl)-1,3-oxazolidin-2-one has shown promise in antiviral research. Studies have demonstrated that certain oxazolidinones can inhibit viral replication by targeting key viral enzymes or disrupting viral entry into host cells. The specific structure of 4-(5-methoxypyridin-2-yl)-1,3-oxazolidin-2-one may offer unique advantages in this context, such as improved selectivity and reduced toxicity.

The pharmacological profile of 4-(5-methoxypyridin-2-yl)-1,3-oxazolidin-2-one has been further characterized through in vitro and in vivo studies. These studies have provided valuable insights into its mechanism of action, pharmacokinetics, and safety profile. For instance, preclinical data have shown that the compound exhibits good oral bioavailability and a favorable safety margin in animal models. These findings suggest that 4-(5-methoxypyridin-2-yl)-1,3-oxazolidin-2-one has the potential to be developed into an effective therapeutic agent for various infectious diseases.

The development of new drugs based on the structure of 4-(5-methoxypyridin-2-yl)-1,3-oxazolidin-2-one is an active area of research. Chemists and pharmacologists are exploring structural modifications to optimize the compound's potency and selectivity while minimizing potential side effects. Techniques such as high-throughput screening and computational modeling are being employed to identify lead compounds with improved therapeutic profiles.

In conclusion, 4-(5-methoxypyridin-2-yl)-1,3-oxazolidin-2-one (CAS No. 2228794-99-6) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for clinical use.